Cas no 1015939-63-5 ((3-Nitro-1H-pyrazol-1-yl)acetaldehyde)
1015939-63-5 structure
Product Name:(3-Nitro-1H-pyrazol-1-yl)acetaldehyde
CAS No:1015939-63-5
MF:C5H5N3O3
MW:155.111500501633
CID:2128101
Update Time:2023-08-04
(3-Nitro-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
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- (3-Nitro-1H-pyrazol-1-yl)acetaldehyde
- STK505757
- BB 0260821
-
- Inchi: 1S/C5H5N3O3/c9-4-3-7-2-1-5(6-7)8(10)11/h1-2,4H,3H2
- InChI Key: XFYJKWATCQHSCY-UHFFFAOYSA-N
- SMILES: O=CCN1C=CC([N+](=O)[O-])=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 167
- Topological Polar Surface Area: 80.7
(3-Nitro-1H-pyrazol-1-yl)acetaldehyde Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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